Cas no 2137547-75-0 (1H-Pyrazol-3-amine, 4-chloro-1-(3-oxetanyl)-)

• Product Name: 1H-Pyrazol-3-amine, 4-chloro-1-(3-oxetanyl)-
• CAS No: 2137547-75-0
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 5297641
• Update Time: 2025-10-12

1H-Pyrazol-3-amine, 4-chloro-1-(3-oxetanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-chloro-1-(3-oxetanyl)-
• 4-Chloro-1-(oxetan-3-yl)-1h-pyrazol-3-amine

• Inchi： 1S/C6H8ClN3O/c7-5-1-10(9-6(5)8)4-2-11-3-4/h1,4H,2-3H2,(H2,8,9)
• InChI Key： QNTISJLIMADMCY-UHFFFAOYSA-N
• SMILES： N1(C2COC2)C=C(Cl)C(N)=N1

Additional information on 1H-Pyrazol-3-amine, 4-chloro-1-(3-oxetanyl)-

Comprehensive Overview of 1H-Pyrazol-3-amine, 4-chloro-1-(3-oxetanyl)- (CAS No. 2137547-75-0)

1H-Pyrazol-3-amine, 4-chloro-1-(3-oxetanyl)- (CAS No. 2137547-75-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole core, a five-membered aromatic ring containing two nitrogen atoms, which is further substituted with a chloro group at the 4-position and a 3-oxetanyl moiety at the 1-position. This combination of functional groups makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazol-3-amine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a pharmacophore, a molecular framework that can interact with biological targets. The 3-oxetanyl group, known for improving solubility and metabolic stability, enhances the compound's utility in medicinal chemistry. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in drug candidates.

The synthesis of CAS No. 2137547-75-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the industry's focus on green chemistry and sustainable practices. These methods reduce waste and energy consumption, resonating with the global push for environmentally friendly manufacturing processes.

One of the most searched topics related to this compound is its role in kinase inhibitor development. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The 4-chloro-1-(3-oxetanyl)-1H-pyrazol-3-amine scaffold has shown promise in modulating kinase activity, making it a hotspot for structure-activity relationship (SAR) studies. This aligns with the increasing interest in targeted therapies and personalized medicine.

Another area of interest is the compound's potential in agrochemical applications. Pyrazole derivatives are widely used in herbicides and fungicides due to their efficacy and selectivity. The chloro and oxetane substitutions in this compound could enhance its pesticidal properties, offering solutions for crop protection and sustainable agriculture. This connects with the rising demand for high-efficiency, low-toxicity agrochemicals.

From a commercial perspective, CAS No. 2137547-75-0 is available through specialized chemical suppliers, often in milligram to kilogram quantities. Pricing and availability fluctuate based on demand, with custom synthesis services becoming increasingly popular for researchers requiring tailored derivatives. This reflects the broader shift toward on-demand chemical manufacturing in the pharmaceutical and agrochemical sectors.

In summary, 1H-Pyrazol-3-amine, 4-chloro-1-(3-oxetanyl)- is a compound of high scientific and industrial relevance. Its applications span drug discovery, material science, and agrochemical innovation, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.